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Compound of Interest

Compound Name: Indisan

Cat. No.: B12728326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability
characteristics of the fragrance compound Indisan, chemically identified as
isocamphylcyclohexanol. Due to the proprietary nature of specific data within the fragrance
industry, this document synthesizes publicly available information and outlines standardized
experimental protocols relevant for the assessment of similar chemical entities.

Compound Overview

Indisan is the trade name for isocamphylcyclohexanol, a synthetic fragrance ingredient valued
for its sandalwood-like aroma. It is a complex mixture of isomers produced through the reaction
of camphene and guaiacol, followed by hydrogenation.

Table 1: Chemical and Physical Properties of Indisan (Isocamphylcyclohexanol)
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Property

Value Source

Chemical Name

Isocamphylcyclohexanol Internal Analysis

Indisan, Sandela®, 3-(5,5,6-

Synonyms Trimethylbicyclo[2.2.1]hept-2- Internal Analysis
yl)cyclohexanol
80748-58-9 (for mixed )
CAS Number ) Internal Analysis
isomers)
Molecular Formula C16H280 Internal Analysis
Molecular Weight 236.4 g/mol Internal Analysis
Colorless to pale yellow )
Appearance Internal Analysis

viscous liquid

Solubility Profile

Quantitative solubility data for Indisan is limited in public literature. The compound's large

hydrocarbon structure with a single hydroxyl group suggests low aqueous solubility and good

solubility in organic solvents.

Table 2: Known Solubility Data for Indisan (Isocamphylcyclohexanol)

Solvent Solubility Temperature (°C) Source
~1.577 mg/L )
Water ) 25 Internal Analysis
(estimated)
Alcohol Soluble Not Specified Internal Analysis
Often solubilized at
_ 85% for use in - ,
Isopropyl Myristate Not Specified Internal Analysis

alcohol-based

perfumes

Experimental Protocol for Solubility Determination
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A standard method for determining the solubility of a compound like Indisan is the shake-flask
method (OECD Guideline 105).

Protocol: Shake-Flask Method for Solubility Determination

e Preparation: Add an excess amount of Indisan to a known volume of the solvent (e.g., water,
ethanol, isopropanol) in a flask.

o Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached. A preliminary test should be
conducted to determine the time to reach equilibrium.

» Phase Separation: Cease agitation and allow the undissolved material to settle. If necessary,
centrifuge the sample to ensure a clear separation of the saturated solution from the excess
solid/liquid.

o Sampling: Carefully extract an aliquot of the clear, saturated supernatant.

e Quantification: Analyze the concentration of Indisan in the aliquot using a validated
analytical method, such as Gas Chromatography with Flame lonization Detection (GC-FID).

o Calculation: The solubility is calculated from the measured concentration in the saturated
solution. The experiment should be repeated at least three times to ensure reproducibility.
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Caption: Workflow for Solubility Determination via Shake-Flask Method.
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Stability Profile

The stability of fragrance ingredients like Indisan is critical for ensuring product quality and
longevity. Stability is typically assessed under various stress conditions to simulate storage and
real-world use. While specific degradation data for Indisan is not publicly available, it is known
to be stable in perfumes and diverse functional bases.

General Stability Testing Protocols for Fragrance
Ingredients

The following protocols outline standard industry practices for evaluating the stability of
fragrance compounds.

1. Accelerated Stability (Thermal Stress):

o Objective: To predict long-term stability by accelerating degradation at elevated
temperatures.

e Protocol:

o Prepare samples of Indisan in the final product base (e.g., ethanol/water mixture for a
perfume).

o Store samples in controlled-temperature chambers at various temperatures (e.g., 40°C,
50°C) for a defined period (e.g., 1, 2, and 3 months).

o A control sample is kept at room temperature (25°C).

o At each time point, samples are withdrawn and evaluated for changes in color, clarity, and
odor profile by a trained sensory panel.

o Quantitative analysis by GC or HPLC is performed to measure the concentration of
Indisan and detect any potential degradation products.

2. Photostability:

o Objective: To assess the impact of light exposure on the compound's stability.
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e Protocol:

o Samples are exposed to a controlled light source that mimics sunlight (e.g., a xenon arc
lamp) in a photostability chamber.

o The exposure level should conform to ICH Q1B guidelines.

o Control samples are wrapped in aluminum foil to protect them from light and stored under
the same temperature and humidity conditions.

o After the exposure period, samples are evaluated for changes in color, odor, and chemical
composition as described for accelerated stability.

3. Freeze-Thaw Cycle Stability:

o Objective: To evaluate the physical stability of the product under fluctuating temperature

conditions.
e Protocol:

o Subject the samples to a series of freeze-thaw cycles (e.g., 24 hours at -10°C followed by
24 hours at 25°C).

o Typically, 3 to 5 cycles are performed.

o After the cycles, the samples are visually inspected for any physical changes such as
precipitation, cloudiness, or phase separation.
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Caption: General Experimental Workflow for Fragrance Stability Testing.

Analytical Methodologies

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the
primary techniques for the analysis of fragrance compounds like Indisan.

Gas Chromatography (GC)
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GC is well-suited for the analysis of volatile and semi-volatile compounds such as
isocamphylcyclohexanol.

 Principle: The sample is vaporized and injected into a chromatographic column. Separation
occurs as the compound partitions between a stationary phase and a mobile carrier gas.

e Typical Setup:
o Injector: Split/splitless injector.
o Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms).
o Carrier Gas: Helium or Hydrogen.

o Oven Program: A temperature gradient is used to elute compounds based on their boiling

points.

o Detector: Flame lonization Detector (FID) for quantification or Mass Spectrometry (MS) for
identification and structural elucidation of degradation products.

High-Performance Liquid Chromatography (HPLC)

While GC is more common for volatile fragrances, HPLC can be used for less volatile or
thermally unstable compounds and is often employed in the analysis of finished cosmetic

products.

e Principle: The sample is dissolved in a solvent and pumped at high pressure through a
column packed with a stationary phase. Separation is based on the compound's interaction
with the stationary and mobile phases.

o Typical Setup:

Mode: Reversed-phase HPLC is common for fragrance analysis.

[¢]

Column: C18 or C8 columns.

o

Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol.

[e]
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o Detector: Diode Array Detector (DAD) or Mass Spectrometry (MS).

Conclusion

Indisan (isocamphylcyclohexanol) is a lipophilic molecule with low estimated water solubility
and good solubility in alcohols. Its stability is a critical parameter for its application in consumer
products, and it is generally considered stable under normal use conditions. The stability can
be rigorously assessed using a combination of accelerated, photostability, and physical stress
tests. Standard chromatographic techniques, particularly GC-FID and GC-MS, are the methods
of choice for the quantification of Indisan and the identification of potential impurities or
degradation products. The protocols and information provided in this guide serve as a
foundational resource for researchers and formulators working with this compound or
structurally related materials.

 To cite this document: BenchChem. [In-depth Technical Guide: Solubility and Stability of
Indisan (Isocamphylcyclohexanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12728326#solubility-and-stability-of-indisan-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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